Cas no 1261907-42-9 (2-chloro-4-(4-methoxy-2-methylphenyl)benzoic Acid)

2-Chloro-4-(4-methoxy-2-methylphenyl)benzoic acid is a substituted benzoic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro substituent at the 2-position and a 4-methoxy-2-methylphenyl group at the 4-position of the benzoic acid core, offering unique steric and electronic properties. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The methoxy and methyl groups enhance lipophilicity, while the carboxylic acid functionality allows for further derivatization. Its well-defined molecular architecture makes it useful for structure-activity relationship studies in medicinal chemistry.
2-chloro-4-(4-methoxy-2-methylphenyl)benzoic Acid structure
1261907-42-9 structure
Product Name:2-chloro-4-(4-methoxy-2-methylphenyl)benzoic Acid
CAS No:1261907-42-9
MF:C15H13ClO3
MW:276.714923620224
MDL:MFCD18320362
CID:1223038
PubChem ID:53226266
Update Time:2025-06-08

2-chloro-4-(4-methoxy-2-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(4-methoxy-2-methylphenyl)benzoic Acid
    • MFCD18320362
    • 1261907-42-9
    • 2-Chloro-4-(4-methoxy-2-methylphenyl)benzoic acid, 95%
    • 3-Chloro-4'-methoxy-2'-methyl[1,1'-biphenyl]-4-carboxylic acid
    • DTXSID20689977
    • MDL: MFCD18320362
    • Inchi: 1S/C15H13ClO3/c1-9-7-11(19-2)4-6-12(9)10-3-5-13(15(17)18)14(16)8-10/h3-8H,1-2H3,(H,17,18)
    • InChI Key: OWLZKKRBWSDXQM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1C)OC

Computed Properties

  • Exact Mass: 276.0553220g/mol
  • Monoisotopic Mass: 276.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.5Ų

2-chloro-4-(4-methoxy-2-methylphenyl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327530-5 g
2-Chloro-4-(4-methoxy-2-methylphenyl)benzoic acid, 95%; .
1261907-42-9 95%
5g
€1159.00 2023-04-26
abcr
AB327530-5g
2-Chloro-4-(4-methoxy-2-methylphenyl)benzoic acid, 95%; .
1261907-42-9 95%
5g
€1159.00 2024-06-08

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